Cas no 2580093-00-9 (rac-ethyl (2R,6R)-6-(aminomethyl)oxane-2-carboxylate)
rac-ethyl (2R,6R)-6-(aminomethyl)oxane-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2580093-00-9
- rac-ethyl (2R,6R)-6-(aminomethyl)oxane-2-carboxylate
- EN300-27729872
-
- Inchi: 1S/C9H17NO3/c1-2-12-9(11)8-5-3-4-7(6-10)13-8/h7-8H,2-6,10H2,1H3/t7-,8-/m0/s1
- InChI Key: PGMNGUFQNDTJGN-YUMQZZPRSA-N
- SMILES: O1[C@H](C(=O)OCC)CCC[C@H]1CN
Computed Properties
- Exact Mass: 187.12084340g/mol
- Monoisotopic Mass: 187.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 61.6Ų
rac-ethyl (2R,6R)-6-(aminomethyl)oxane-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27729872-1g |
rac-ethyl (2R,6R)-6-(aminomethyl)oxane-2-carboxylate |
2580093-00-9 | 1g |
$1557.0 | 2023-09-10 | ||
| Enamine | EN300-27729872-5g |
rac-ethyl (2R,6R)-6-(aminomethyl)oxane-2-carboxylate |
2580093-00-9 | 5g |
$4517.0 | 2023-09-10 | ||
| Enamine | EN300-27729872-10g |
rac-ethyl (2R,6R)-6-(aminomethyl)oxane-2-carboxylate |
2580093-00-9 | 10g |
$6697.0 | 2023-09-10 | ||
| Enamine | EN300-27729872-0.05g |
rac-ethyl (2R,6R)-6-(aminomethyl)oxane-2-carboxylate |
2580093-00-9 | 95.0% | 0.05g |
$1308.0 | 2025-03-19 | |
| Enamine | EN300-27729872-0.1g |
rac-ethyl (2R,6R)-6-(aminomethyl)oxane-2-carboxylate |
2580093-00-9 | 95.0% | 0.1g |
$1371.0 | 2025-03-19 | |
| Enamine | EN300-27729872-0.25g |
rac-ethyl (2R,6R)-6-(aminomethyl)oxane-2-carboxylate |
2580093-00-9 | 95.0% | 0.25g |
$1432.0 | 2025-03-19 | |
| Enamine | EN300-27729872-0.5g |
rac-ethyl (2R,6R)-6-(aminomethyl)oxane-2-carboxylate |
2580093-00-9 | 95.0% | 0.5g |
$1495.0 | 2025-03-19 | |
| Enamine | EN300-27729872-1.0g |
rac-ethyl (2R,6R)-6-(aminomethyl)oxane-2-carboxylate |
2580093-00-9 | 95.0% | 1.0g |
$1557.0 | 2025-03-19 | |
| Enamine | EN300-27729872-2.5g |
rac-ethyl (2R,6R)-6-(aminomethyl)oxane-2-carboxylate |
2580093-00-9 | 95.0% | 2.5g |
$3051.0 | 2025-03-19 | |
| Enamine | EN300-27729872-5.0g |
rac-ethyl (2R,6R)-6-(aminomethyl)oxane-2-carboxylate |
2580093-00-9 | 95.0% | 5.0g |
$4517.0 | 2025-03-19 |
rac-ethyl (2R,6R)-6-(aminomethyl)oxane-2-carboxylate Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
Additional information on rac-ethyl (2R,6R)-6-(aminomethyl)oxane-2-carboxylate
Recent Advances in the Study of rac-Ethyl (2R,6R)-6-(Aminomethyl)oxane-2-carboxylate (CAS: 2580093-00-9)
In recent years, the compound rac-ethyl (2R,6R)-6-(aminomethyl)oxane-2-carboxylate (CAS: 2580093-00-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique oxane ring structure and functional groups, has shown promising potential in various therapeutic applications. The following sections provide a comprehensive overview of the latest research findings, methodologies, and implications associated with this compound.
The primary focus of recent studies has been on the synthesis and optimization of rac-ethyl (2R,6R)-6-(aminomethyl)oxane-2-carboxylate. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in drug development. Advanced techniques such as asymmetric catalysis and chiral resolution have been employed to address the challenges associated with the racemic nature of the compound. These efforts have led to the production of enantiomerically enriched forms, enhancing its pharmacological properties.
Pharmacological evaluations of rac-ethyl (2R,6R)-6-(aminomethyl)oxane-2-carboxylate have revealed its potential as a modulator of central nervous system (CNS) targets. In vitro and in vivo studies have demonstrated its affinity for specific neurotransmitter receptors, suggesting possible applications in the treatment of neurological disorders such as anxiety, depression, and chronic pain. The compound's ability to cross the blood-brain barrier further underscores its therapeutic relevance.
Another area of interest is the compound's role in antimicrobial research. Preliminary findings indicate that rac-ethyl (2R,6R)-6-(aminomethyl)oxane-2-carboxylate exhibits activity against a range of Gram-positive and Gram-negative bacteria. Mechanistic studies suggest that it interferes with bacterial cell wall synthesis, making it a candidate for the development of new antibiotics. However, further research is needed to evaluate its efficacy and safety in clinical settings.
In addition to its therapeutic potential, the compound has also been explored for its utility in chemical biology. Its unique structure allows it to serve as a scaffold for the design of novel probes and inhibitors. Researchers have utilized rac-ethyl (2R,6R)-6-(aminomethyl)oxane-2-carboxylate to study enzyme-substrate interactions and to identify new targets for drug discovery. These applications highlight its versatility beyond traditional pharmaceutical uses.
Despite the promising findings, challenges remain in the development of rac-ethyl (2R,6R)-6-(aminomethyl)oxane-2-carboxylate as a therapeutic agent. Issues such as metabolic stability, toxicity, and formulation need to be addressed through rigorous preclinical and clinical studies. Collaborative efforts between academia and industry will be essential to overcome these hurdles and to translate the compound's potential into viable treatments.
In conclusion, rac-ethyl (2R,6R)-6-(aminomethyl)oxane-2-carboxylate (CAS: 2580093-00-9) represents a promising candidate in the fields of neuroscience, antimicrobial therapy, and chemical biology. Continued research and development efforts are expected to unlock its full potential, paving the way for innovative therapeutic solutions. The integration of advanced synthetic techniques, pharmacological evaluations, and mechanistic studies will be key to achieving these goals.
2580093-00-9 (rac-ethyl (2R,6R)-6-(aminomethyl)oxane-2-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)